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Compound of Interest

Compound Name:
2-methyl-N-(pyridin-4-

ylmethyl)benzamide

CAS No.: 64095-81-4

Cat. No.: B6616349

Get Quote

Executive Summary
Wnt-C59 (commonly abbreviated as C59) is a highly potent, orally bioavailable small molecule

inhibitor of Porcupine (PORCN), a membrane-bound O-acyltransferase (MBOAT) essential for

Wnt ligand secretion. By blocking the palmitoylation of Wnt proteins, Wnt-C59 prevents their

exit from the endoplasmic reticulum (ER), effectively shutting down both canonical (β-catenin

dependent) and non-canonical Wnt signaling pathways at the source.

Crucial Distinction: While "C59" is the accepted commercial synonym for Wnt-C59, researchers

must distinguish it from "Compound 59" references found in unrelated medicinal chemistry

literature (e.g., CDK or AXL kinase inhibitors). Verification via CAS Number 1243243-89-1 is

mandatory for experimental integrity.

Chemical Identity & Nomenclature
To ensure reproducibility, use the following identifiers to validate reagents.
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Property Specification

Primary Name Wnt-C59

Common Synonyms
C59, PORCN Inhibitor II, GNF-6231 (closely

related analog)

CAS Number 1243243-89-1

Chemical Name
2-(4-(2-methylpyridin-4-yl)phenyl)-N-(4-(pyridin-

3-yl)phenyl)acetamide

Molecular Formula C₂₅H₂₁N₃O

Molecular Weight 379.45 g/mol

Target Porcupine (PORCN) Acyltransferase

IC50 ~74 pM (Wnt3A-stimulated reporter assay)

Warning: "Compound 59" is a generic label often used in medicinal chemistry papers (e.g., for

CDK, AXL, or Sphingosine Kinase inhibitors). Always verify the chemical structure and CAS

number before purchasing "C59" to ensure it is the PORCN inhibitor.

Mechanism of Action
Wnt-C59 functions upstream of the Frizzled receptor. Unlike Tankyrase inhibitors (e.g.,

XAV939) which act on the destruction complex, or soluble decoys (e.g., DKK1) which block

receptors, Wnt-C59 prevents the biogenesis of the Wnt ligand itself.

The Palmitoylation Checkpoint
Synthesis: Wnt proteins are synthesized in the ER.

Modification: The enzyme Porcupine (PORCN) adds a palmitoleic acid group to a conserved

serine residue on the Wnt protein.[1]
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Transport: This lipid modification is required for Wnt to bind the carrier protein Wntless

(WLS).

Secretion: The Wnt-WLS complex transports the ligand to the plasma membrane for

secretion.

Inhibition: Wnt-C59 binds to the PORCN active site, preventing palmitoylation.[2][3][4][5]

Non-palmitoylated Wnts are retained in the ER and degraded, resulting in a "null" Wnt

phenotype.
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Figure 1: Mechanism of Wnt-C59 action. The molecule inhibits PORCN, preventing Wnt

palmitoylation.[1][2][4][5][6] Without this lipid modification, Wnt cannot bind Wntless (WLS) and

is degraded rather than secreted.
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Comparative Analysis: Wnt-C59 vs. Other Inhibitors
Choosing the right tool compound is critical for experimental validity.

Inhibitor Target Mechanism Potency (IC50)
Key
Application

Wnt-C59 PORCN
Blocks Wnt

secretion
~74 pM

Highly potent in

vivo & in vitro

tool; Stem cell

differentiation.[7]

IWP-2 PORCN
Blocks Wnt

secretion
~27 nM

Standard in vitro

tool; less potent

than C59; poor in

vivo stability.

LGK974 PORCN
Blocks Wnt

secretion
~0.4 nM

Clinical

candidate

(Novartis);

excellent for

translational

cancer models.

XAV939 Tankyrase

Stabilizes Axin

(Destruction

Complex)

~11 nM

Blocks

downstream

canonical

signaling only;

does not block

non-canonical

Wnt.

Why choose Wnt-C59?

Vs. IWP-2: C59 is roughly 300-fold more potent and orally bioavailable. Use C59 for in vivo

studies or when nanomolar precision is required.

Vs. XAV939: If your study requires blocking non-canonical (Wnt/PCP or Wnt/Ca2+)

pathways, you must use a PORCN inhibitor (C59) rather than a Tankyrase inhibitor
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(XAV939), as XAV939 only affects β-catenin stability.

Physicochemical Properties & Handling
Solubility & Reconstitution

DMSO: Soluble up to ~50 mg/mL (approx. 130 mM).

Water: Insoluble.

Ethanol: Soluble (low concentration, ~10 mg/mL with sonication).

Storage Protocol
Powder: Store at -20°C (stable for 2 years).

Stock Solution (10 mM in DMSO):

Aliquot into single-use vials (avoid freeze-thaw cycles).

Store at -80°C (stable for 6 months).

Note: If precipitate forms upon thawing, warm to 37°C and sonicate briefly.

Experimental Protocols
A. In Vitro Wnt Inhibition (Cell Culture)
Objective: Inhibit autocrine/paracrine Wnt signaling in cancer cell lines or stem cells.

Preparation: Dilute 10 mM DMSO stock into culture medium.

Working Concentration:10 nM – 100 nM (IC50 is ~74 pM, but 100 nM ensures complete

blockade).

Vehicle Control: Medium + 0.001% DMSO (match the final solvent concentration).

Seeding: Seed cells (e.g., HEK293T, MDA-MB-231) at 30-50% confluence.

Treatment: Add Wnt-C59 containing medium.
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Incubation:

Reporter Assays: 16–24 hours.

Phenotypic Assays: 48–72 hours (replenish media/drug every 48h due to potential

degradation or metabolism).

Readout:

TOPFlash Assay: Measure Luciferase activity.

Western Blot: Blot for Dishevelled (Dvl2/3) phosphorylation (Dvl phosphorylation band shift

disappears upon Wnt inhibition) or Axin2 levels (downregulated).

B. In Vivo Administration (Mouse Xenograft)
Objective: Tumor growth inhibition in Wnt-driven models (e.g., MMTV-Wnt1).[3][4]

Formulation (Oral Gavage):

Vehicle: 0.5% Methylcellulose (MC) + 0.1% Tween-80 in water.

Preparation: Suspend Wnt-C59 powder in vehicle. Sonicate to create a uniform

suspension.

Dosage:

5 mg/kg to 10 mg/kg administered once daily (QD).

Bioavailability:[7][8] Excellent oral bioavailability with a half-life permitting daily dosing.

Monitoring:

Monitor tumor volume and body weight (Wnt inhibition can impact intestinal homeostasis;

watch for weight loss >15%).

C. Stem Cell Differentiation (Cardiomyocyte Induction)
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Objective: Direct differentiation of human iPSCs to cardiomyocytes by biphasic Wnt

modulation.

Differentiation Timeline (Days)
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Figure 2: Biphasic Wnt modulation protocol. Wnt-C59 is used at Day 3-5 to shut down Wnt

signaling, a critical step for cardiac specification from mesoderm.

Troubleshooting & Validation
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Issue Probable Cause Solution

No inhibition observed Compound degradation

Verify stock date. Ensure

storage at -80°C. Do not

freeze-thaw >3 times.

Cell Toxicity Off-target effects or high dose

Titrate dose down. Wnt-C59 is

potent; >1 µM is rarely needed

for specific inhibition (except in

specific differentiation

protocols).

Inconsistent In Vivo results Poor suspension

Ensure thorough sonication in

Methylcellulose/Tween vehicle.

Check gavage technique.

"Compound 59" confusion Wrong chemical purchased

CRITICAL: Verify CAS

1243243-89-1. Do not rely

solely on the name "C59".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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